1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-N-(2-pyridin-4-ylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C25H34N4O/c30-25(27-15-10-21-8-13-26-14-9-21)23-7-4-16-29(20-23)24-11-17-28(18-12-24)19-22-5-2-1-3-6-22/h1-3,5-6,8-9,13-14,23-24H,4,7,10-12,15-20H2,(H,27,30)
• InChI Key: DXYFXJGCCZNAHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=CC=CC=C3)C(=O)NCCC4=CC=NC=C4
• Molecular Formula: C25H34N4O
• Molecular Weight: 406.6 g/mol

Description

1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide, also known as BP897, is a compound that has been extensively studied for its potential use in treating various neurological disorders. BP897 belongs to the class of compounds known as piperidines, which have been shown to have a wide range of biological activities.

Mechanism of Action

1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide acts as a selective antagonist of the dopamine D3 receptor, which is thought to be involved in the development of addiction and other neurological disorders. By blocking this receptor, 1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide may help to reduce the reinforcing effects of drugs of abuse and decrease the risk of relapse.
Biochemical and Physiological Effects:
1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide has been shown to produce a variety of biochemical and physiological effects, including a decrease in dopamine release in the nucleus accumbens, a brain region involved in reward and motivation. It has also been shown to reduce the expression of certain genes involved in addiction and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide in lab experiments is its high selectivity for the dopamine D3 receptor, which allows for more precise targeting of this receptor. However, one limitation is that 1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide may have off-target effects on other receptors, which could complicate the interpretation of results.

Future Directions

There are many potential future directions for research on 1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide, including its use in combination with other drugs or therapies for addiction and other neurological disorders. Additionally, further studies are needed to better understand the long-term effects of 1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide and its potential for use in clinical settings. Finally, more research is needed to explore the potential use of 1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide in other neurological disorders beyond addiction.

Synthesis Methods

1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide can be synthesized using a variety of methods, including the reaction of 1-benzyl-4-piperidone with 4-pyridineethylamine followed by the addition of 3-cyanobenzoic acid. This method has been shown to produce high yields of pure 1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide.

Scientific Research Applications

1'-benzyl-N-[2-(4-pyridinyl)ethyl]-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential use in treating various neurological disorders, including addiction, depression, and anxiety. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation.